Cas no 136845-14-2 ((±)-OPC-8)
(±)-OPC-8 structure
Product Name:(±)-OPC-8
CAS No:136845-14-2
MF:C18H30O3
MW:294.429006099701
CID:1241497
PubChem ID:5716902
Update Time:2025-04-20
(±)-OPC-8 Chemical and Physical Properties
Names and Identifiers
-
- 8-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]octanoic acid
- (9R,13R)-10,11-dihydro-12-oxo-15-phytoenoic acid
- (1R,2R)-3-oxo-2-(2'Z-pentenyl)-cyclopentaneoctanoic acid
- OPC-8:0
- OPC 8
- SureCN3492787
- AC1NX063
- CHEBI:49265
- (+/-)-12-Oxodihydrophytodienoic acid
- (+/-)-OPC 8
- (±)-OPC-8
- 8-[(1R,2R)-3-oxo-2-{(Z)-pent-2-en-1-yl}cyclopentyl]octanoic acid
- cyclopentaneoctanoic acid, 3-oxo-2-[(2Z)-2-pentenyl]-, (1R,2R)-
- Rel-8-((1R,2R)-3-oxo-2-((Z)-pent-2-en-1-yl)cyclopentyl)octanoic acid
- 8-[(1R,2R)-3-oxo-2-{(2Z)-pent-2-en-1-yl}cyclopentyl]octanoic acid
- 136845-14-2
- (+/-)-OPC-8
- LMFA02010006
- SCHEMBL3492787
- DTXSID50420835
- Cyclopentaneoctanoic acid, 3-oxo-2-(2-pentenyl)-, [1alpha,2alpha(Z)]-(?)-
- Cyclopentaneoctanoic acid, 3-oxo-2-(2Z)-2-pentenyl-, (1R,2R)-rel- (9CI)
- Q27121576
-
- Inchi： 1S/C18H30O3/c1-2-3-7-11-16-15(13-14-17(16)19)10-8-5-4-6-9-12-18(20)21/h3,7,15-16H,2,4-6,8-14H2,1H3,(H,20,21)/b7-3-/t15-,16-/m1/s1
- InChI Key： BZXZFDKIRZBJEP-GTOOTHNYSA-N
- SMILES： O=C1CC[C@@H](CCCCCCCC(=O)O)[C@H]1C/C=C\CC
Computed Properties
- Exact Mass: 294.2196
- Monoisotopic Mass: 294.219495
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 4.7
Experimental Properties
- Density: 0.99
- Boiling Point: 436.5°C at 760 mmHg
- Flash Point: 231.9°C
- Refractive Index: 1.484
- PSA: 54.37
- LogP: 4.75330
(±)-OPC-8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O858645-1mg |
(±)-OPC-8 |
136845-14-2 | 1mg |
$1235.00 | 2023-05-17 | ||
| TRC | O858645-5mg |
(±)-OPC-8 |
136845-14-2 | 5mg |
$4920.00 | 2023-05-17 | ||
| TRC | O858645-10mg |
(±)-OPC-8 |
136845-14-2 | 10mg |
$8748.00 | 2023-05-17 | ||
| TRC | O858645-25mg |
(±)-OPC-8 |
136845-14-2 | 25mg |
$ 29000.00 | 2023-09-06 |
(±)-OPC-8 Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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